1-{[1-(2,3-dihydro-1H-inden-4-yl)-3-(2-methoxyethyl)-1H-1,2,4-triazol-5-yl]methyl}pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[[2-(2,3-dihydro-1H-inden-4-yl)-5-(2-methoxyethyl)-1,2,4-triazol-3-yl]methyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H21N5O3/c1-27-11-9-16-20-17(12-23-10-8-18(25)21-19(23)26)24(22-16)15-7-3-5-13-4-2-6-14(13)15/h3,5,7-8,10H,2,4,6,9,11-12H2,1H3,(H,21,25,26)
• InChI Key: YKWAVMFARQAENP-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NN(C(=N1)CN2C=CC(=O)NC2=O)C3=CC=CC4=C3CCC4
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of similar complex molecules typically involves multi-step organic reactions. For instance, a related compound, methyl 4-((E)-2-{3-[(3-{ (E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5,5-dimethylhexahydro-1-pyrimidinyl)methyl]-5,5-dimethylhexahydro-1-pyrimidinyl-1-diazenyl} benzoate, was synthesized through the reaction of formaldehyde, 2,2-dimethyl-1,3-propanediamine, and p-methoxycarbonylbenzenediazonium chloride (Moser, Bertolasi, & Vaughan, 2005).

Molecular Structure Analysis

The molecular structure of these compounds is typically confirmed through methods like X-ray crystallography. The mentioned compound displayed a complex structure with significant conjugations within its triazene moieties, indicating the sophisticated nature of these molecules (Moser, Bertolasi, & Vaughan, 2005).

Chemical Reactions and Properties

Chemical properties of such compounds often involve their reactivity towards various reagents, showcasing a diverse range of possible chemical transformations. For example, synthesis and structure determination of a related compound, 1-(4-Methoxyphenyl)-5-methyl-N’-(2-oxoindolin-3-ylidene)-1H-1,2,3-triazole-4-carbohydrazide, involved reactions under specific conditions, indicating the compound's reactive nature (Kariuki et al., 2022).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystal structure provide insights into the compound's stability and potential applications. The detailed crystal structure and disorder within the molecular structure of related compounds have been studied, emphasizing the complexity and variability in their physical characteristics (Moser, Bertolasi, & Vaughan, 2005).

Chemical Properties Analysis

The chemical behavior of such compounds can be intricate, involving various reaction pathways and products. The synthesis and antiviral evaluation of 1,3-dimethyl-6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione derivatives showcase the chemical versatility and potential biological activity of similar compounds (El-Etrawy & Abdel-Rahman, 2010).